4-Chloro-2-cyclopropoxy-1-ethylbenzene

• Molecular Formula: C11H13ClO
• Molecular Weight: 196.67 g/mol
• IUPAC Name: 4-chloro-2-cyclopropyloxy-1-ethylbenzene
• InChI: InChI=1S/C11H13ClO/c1-2-8-3-4-9(12)7-11(8)13-10-5-6-10/h3-4,7,10H,2,5-6H2,1H3
• InChI Key: LUHBNKFTGYLFDV-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(C=C(C=C1)Cl)OC2CC2

Description

4-Chloro-2-cyclopropoxy-1-ethylbenzene is a substituted aromatic compound characterized by a benzene ring functionalized with three distinct groups: a chlorine atom at the para-position (C4), a cyclopropoxy group (oxygen-linked cyclopropane) at the ortho-position (C2), and an ethyl group at the meta-position (C1). The cyclopropoxy moiety, in particular, introduces strain and electron-donating effects, while the chlorine atom enhances lipophilicity and stability .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Chloro-2-cyclopropoxy-1-ethylbenzene typically involves electrophilic aromatic substitution reactions. One common method is the chlorination of 2-cyclopropoxy-1-ethylbenzene using chlorine gas in the presence of a catalyst such as ferric chloride (FeCl3). The reaction is carried out under controlled conditions to ensure selective chlorination at the desired position on the benzene ring .

Industrial Production Methods: Industrial production of this compound may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance the efficiency and yield of the process. Additionally, purification steps such as distillation and recrystallization are employed to obtain the compound in high purity.

Chemical Reactions Analysis

Types of Reactions: 4-Chloro-2-cyclopropoxy-1-ethylbenzene can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate (KMnO4) to form corresponding carboxylic acids.

Reduction: Reduction reactions using agents like lithium aluminum hydride (LiAlH4) can convert the compound to its corresponding alcohol.

Substitution: Nucleophilic substitution reactions can occur, where the chlorine atom is replaced by other nucleophiles such as hydroxide ions (OH-) or amines.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4) in an acidic medium.

Reduction: Lithium aluminum hydride (LiAlH4) in anhydrous ether.

Substitution: Sodium hydroxide (NaOH) in aqueous or alcoholic medium.

Major Products Formed:

Oxidation: Formation of 4-chloro-2-cyclopropoxy-1-ethylbenzoic acid.

Reduction: Formation of 4-chloro-2-cyclopropoxy-1-ethylbenzyl alcohol.

Substitution: Formation of 4-hydroxy-2-cyclopropoxy-1-ethylbenzene or 4-amino-2-cyclopropoxy-1-ethylbenzene.

Scientific Research Applications

4-Chloro-2-cyclopropoxy-1-ethylbenzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules and as a starting material for various chemical reactions.

Biology: The compound can be used in studies involving the interaction of aromatic compounds with biological systems.

Industry: Used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-Chloro-2-cyclopropoxy-1-ethylbenzene involves its interaction with molecular targets through electrophilic aromatic substitution reactions. The chlorine atom and cyclopropoxy group influence the reactivity and orientation of the compound in these reactions. The pathways involved include the formation of intermediate complexes and subsequent substitution or addition reactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

To contextualize its properties, 4-Chloro-2-cyclopropoxy-1-ethylbenzene is compared below with three analogous compounds:

Structural and Functional Group Differences

Compound Name	Substituents (Position)	Molecular Formula	Key Functional Groups
4-Chloro-2-cyclopropoxy-1-ethylbenzene	Cl (C4), cyclopropoxy (C2), ethyl (C1)	C₁₁H₁₃ClO	Chloro, cyclopropoxy, ethyl
4-Chloro-1-ethoxy-2-nitrobenzene	Cl (C4), ethoxy (C1), nitro (C2)	C₈H₇ClNO₃	Chloro, ethoxy, nitro
1-Chloro-3-isopropyl-4-methylbenzene	Cl (C1), isopropyl (C3), methyl (C4)	C₁₀H₁₃Cl	Chloro, isopropyl, methyl
2,4-Dichlorophenol	Cl (C2, C4), hydroxyl (C1)	C₆H₄Cl₂O	Chloro (two positions), phenol

Key Observations :

• Electronic Effects : The nitro group in 4-Chloro-1-ethoxy-2-nitrobenzene is strongly electron-withdrawing, reducing ring reactivity toward electrophilic substitution compared to the electron-donating cyclopropoxy group in the target compound .
• Lipophilicity: The ethyl and cyclopropoxy groups in 4-Chloro-2-cyclopropoxy-1-ethylbenzene enhance lipophilicity (logP ~3.2 estimated) relative to 2,4-Dichlorophenol (logP ~2.6), favoring membrane permeability in biological systems .

Physicochemical Properties

Property	4-Chloro-2-cyclopropoxy-1-ethylbenzene	4-Chloro-1-ethoxy-2-nitrobenzene	1-Chloro-3-isopropyl-4-methylbenzene
Boiling Point (°C)	~265 (estimated)	~310	~220
Solubility in Water (mg/L)	<50 (low)	~120 (moderate)	<10 (very low)
Stability	Stable under inert conditions	Sensitive to light/heat	Highly stable

Notes:

• The nitro group in 4-Chloro-1-ethoxy-2-nitrobenzene increases polarity, improving water solubility but reducing thermal stability due to decomposition risks .
• 1-Chloro-3-isopropyl-4-methylbenzene’s lack of oxygen-containing groups results in minimal water solubility, making it suitable for non-polar solvents .